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Compound of Interest

Compound Name: 2,6-dipyridin-2-ylpyridine

Cat. No.: B073702

An In-depth Technical Guide to 2,6-dipyridin-2-ylpyridine and its Derivatives for Researchers
and Drug Development Professionals

Introduction

2,6-dipyridin-2-ylpyridine, systematically known by its IUPAC name, is more commonly
referred to in chemical literature as 2,2".6',2"-terpyridine (tpy). This compound, along with its
numerous derivatives, constitutes a cornerstone in the fields of coordination chemistry,
materials science, and drug development. Terpyridines are a well-established class of
tridentate ligands, capable of binding to a central metal atom through three nitrogen donor
atoms.[1] This strong chelating ability allows for the formation of stable and well-defined metal
complexes with a wide array of metal ions.[1]

The versatility of terpyridine chemistry lies in the ability to modify the core structure with various
substituents. These modifications can fine-tune the electronic and steric properties of the
resulting metal complexes, leading to a broad spectrum of applications, from medicinal
chemistry and optoelectronics to supramolecular chemistry.[1][2] A significant derivative is 2,6-
dipyridin-2-yl-4-pyridin-4-ylpyridine, also known as 4'-(4-pyridyl)-2,2".6',2"-terpyridine, which
features an additional pyridine ring, enhancing its Tt-conjugation system and providing further
coordination sites.[3]

This guide provides an in-depth overview of 2,6-dipyridin-2-ylpyridine (2,2":6',2"-terpyridine)
and its derivatives, focusing on commercial availability, physicochemical properties, synthesis
protocols, and key applications relevant to researchers and drug development professionals.
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Commercial Suppliers

A variety of chemical suppliers offer 2,6-dipyridin-2-ylpyridine (2,2":6',2"-terpyridine) and its
derivatives in various grades and quantities. Researchers are advised to request certificates of

analysis to ensure the purity and identity of the material.

Supplier Product Name(s) Notes
) ) o A major supplier for research-
Sigma-Aldrich 2,2"6',2"-Terpyridine )
grade chemicals.[4]
2,2"6',2"-Terpyridine and Offers customizable metal-
Alfa Chemistry various derivatives (e.g., 4'- organic framework (MOF)
methoxy, 4'-phenyl) linkers.[5]
Platform with multiple
) 2,6-dipyridin-2-ylpyridine manufacturers, including
Echemi - :
(2,2":6',2"-Terpyridine) Compound Net Biotechnology
Inc.[6]
2,6-dipyridin-2-yl-4-pyridin-4- Specializes in complex organic
Smolecule o
ylpyridine compounds for research.[3]
2,6-dipyridin-2-yl-4-pyridin-4- Provides compounds for
Benchchem

ylpyridine

research use only.[1]

US Biological Life Sciences

4'-(4-Bromophenyl)-2,2".6',2"-
terpyridine, 4'-Bromo-2,2".6',2"-
terpyridine, and other

derivatives

Supplies highly purified ligands

for functional metal complexes.

[5]

NINGBO INNO PHARMCHEM
CO.,LTD.

2,6-dipyridin-2-ylpyridine-4-

carboxylic acid

Focuses on materials for high-
technology sectors like

optoelectronics.[7]

ChemicalBook

2,6-dipyridin-2-yl-4-pyridin-4-
ylpyridine

Lists Chinese manufacturers
such as Career Henan
Chemical Co.[8]

Physicochemical and Structural Data
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The fundamental properties of 2,2".6',2"-terpyridine and its 4'-(4-pyridyl) derivative are

summarized below. These data are crucial for experimental design, characterization, and

computational modeling.

2,6-dipyridin-2-yl-4-pyridin-

Property 2,2":6',2"-Terpyridine -
4-ylpyridine
2,6-Bis(2-pyridyl)pyridine, TPY,  4'-(4-pyridyl)-2,2":6',2"-
Synonyms o O
a,a’,a"-Tripyridyl[6] terpyridine[3]
CAS Number 1148-79-4[6][9] 112881-51-3[1][3]

Molecular Formula

C1sH11N3[6][9]

C20H14N4[3][10]

Molecular Weight 233.27 g/mol [6][9] 310.4 g/mol [1][3]
Cream to yellow to brown - ] )
Appearance ) Not specified, likely a solid.
crystalline powder[6]
Melting Point 89-91 °C[6] Not specified.
Boiling Point 370 °CJ6] Not specified.
DRGAZIDRYFYHIJ- DPPKPCLKZOLTMB-
InChlKey
UHFFFAOYSA-N[6] UHFFFAOYSA-N[1][10]
Purity Typically =98%[5] Typically 295%

X-ray crystallographic studies have provided detailed insights into the structure of these

molecules. In 2,6-dipyridin-2-yl-4-pyridin-4-ylpyridine, the C-C bond lengths within the pyridine
rings average 1.38-1.40 A, with C-N bonds around 1.34-1.36 A.[3] The C-C bonds connecting
the central pyridine to the outer rings are slightly longer at approximately 1.48-1.50 A.[3]

Experimental Protocols: Synthesis Methodologies

The synthesis of the terpyridine core and its subsequent functionalization are well-established

processes in organic chemistry. Below are detailed protocols for two common synthetic

strategies.

Krohnke-Type Reaction for Terpyridine Core Synthesis
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This method is used to synthesize 2,6-di(pyridin-2-yl)pyridin-4(1H)-one, a key intermediate for
various terpyridine analogues.[11]

Reaction: Ethyl picolinate + Acetone — 1,5-bis(2'-bipyridyl)pentane-1,3,5-trione — 2,6-
di(pyridin-2-yl)pyridin-4(1H)-one

Optimized Protocol:
e Step 1: Condensation

o In a reaction vessel under an inert atmosphere, combine ethyl picolinate and acetone in a
2:1.1 molar ratio.[11]

o Add sodium hydride (NaH) in a 2:3 molar ratio relative to ethyl picolinate.[11]

o Maintain the reaction temperature at 10°C for approximately 8 hours to form the
intermediate 1,5-bis(2'-bipyridyl)pentane-1,3,5-trione.[11]

e Step 2: Cyclization

o To the intermediate from Step 1, add ammonium formate (HCOONHSa4) as the nitrogen
source.[11]

o Heat the reaction mixture to facilitate the ring-closing cyclization, yielding 2,6-di(pyridin-2-
yhpyridin-4(1H)-one.

o Purify the product via recrystallization or column chromatography.

This optimized two-step process can achieve a total yield of up to 66%.[11]
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Krohnke-Type Synthesis Workflow

Step 1: Condensation

Ethyl Picolinate + Acetone

Add NaH (Base)

React at 10°C, 8h

1,5-bis(2'-bipyridyl)pentane-1,3,5-trione

Step 2: Gyclization

Add HCOONHa4 (Nitrogen Source)

Heating

2,6-di(pyridin-2-yl)pyridin-4(1H)-one

Purification

Final Product

Click to download full resolution via product page
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Kréhnke-type reaction workflow for a terpyridine intermediate.

Suzuki-Miyaura Cross-Coupling for 4'-Functionalization

This palladium-catalyzed reaction is highly efficient for introducing aryl groups, such as a 4-
pyridyl substituent, onto the central pyridine ring of the terpyridine scaffold.[1]

Reaction: 4'-bromo-2,2".6',2"-terpyridine + Pyridine-4-boronic acid - 2,6-dipyridin-2-yl-4-
pyridin-4-ylpyridine

General Protocol:

» To a reaction flask, add 4'-bromo-2,2":6',2"-terpyridine, pyridine-4-boronic acid (typically 1.1
to 1.2 molar equivalents), a palladium catalyst (e.g., Pd(PPhs)4), and a base (e.g., K2COs or
NazCO3).[1]

e Add a suitable solvent system, such as a mixture of toluene and water.

» Purge the mixture with an inert gas (e.g., argon or nitrogen) to prevent oxidation of the
catalyst.[1]

e Heat the reaction mixture, typically between 80-100°C, and monitor the reaction progress
using an appropriate technique (e.g., TLC or LC-MS).[1]

« Upon completion, cool the reaction, perform an agueous workup to remove inorganic salts,
and extract the product with an organic solvent.

» Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by
column chromatography to yield the desired 4'-(4-pyridyl)-2,2":6',2"-terpyridine.[1]

Applications in Research and Drug Development

The unique ability of 2,6-dipyridin-2-ylpyridine and its derivatives to form stable metal
complexes is the foundation of their diverse applications.
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Application Pathways of Terpyridine Ligands

2,6-Dipyridin-2-ylpyridine
(Tridentate Ligand)

Metal lon Chelation

Stable Metal Complexes

Luminescent Properties /Self-Assembly Properties Biological Activity

Key ApplicatioR Areas

Optoelectronics Materials Science Catalysis Drug Development
(OLEDs, Sensors) (MOFs, Polymers) (e.g., Hydrogen Evolution) (DNA Intercalation, Anticancer)

Click to download full resolution via product page

Logical flow from terpyridine structure to its diverse applications.

o Coordination Chemistry and Catalysis: As potent tridentate ligands, terpyridines form the
basis for novel catalysts.[3] Their metal complexes have been explored for electrocatalytic
processes, including the hydrogen evolution reaction from water, a key process in clean
energy research.[1]

o Materials Science: The directional bonding provided by terpyridine ligands is utilized in the
synthesis of advanced materials like metal-organic frameworks (MOFs) and supramolecular
polymers.[1] These materials are investigated for gas storage, separation, and sensing. The
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self-assembly of these ligands with metal ions is driven by the predictable nature of
coordination bonds.[1]

Optoelectronics: Terpyridine-metal complexes often exhibit unique photophysical properties,
such as strong luminescence.[3] This makes them highly valuable for designing light-emitting
materials for organic light-emitting diodes (OLEDs) and for creating sophisticated chemical
sensors that change their emission in response to specific analytes.[7]

Drug Development and Biological Activity: The pyridine scaffold is a common motif in many
commercially available drugs.[2] Terpyridine derivatives have shown potential biological
activity, including the ability to act as DNA intercalating agents, which can affect gene
expression and other cellular processes.[3] This property is being investigated for
applications in drug delivery and as potential therapeutic agents, particularly in anticancer
research.[12][13]

Safety and Handling

According to safety data sheets (SDS), 2,2":6',2"-terpyridine and its derivatives should be

handled with care in a well-ventilated area.[4][9][14]

Hazards: May cause skin and serious eye irritation.[4][10] Some derivatives are classified as
fatal if swallowed or in contact with skin.[4] May cause respiratory irritation.[4][9]

Precautions: Wear suitable protective clothing, including gloves and eye protection.[4][14]
Avoid formation and inhalation of dust.[9][14] Do not eat, drink, or smoke when using this
product.[4][6]

First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact,
rinse cautiously with water for several minutes.[9][14] If inhaled, move the person to fresh air.
[9] If swallowed, rinse mouth with water and seek immediate medical attention.[4][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Always consult the specific safety data sheet for the compound being used before beginning

any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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